Cas no 5340-78-3 (Ethyl tert-butylacetate)

• Product Name: Ethyl tert-butylacetate
• CAS No: 5340-78-3
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• MDL: MFCD00026911
• CID: 85299
• PubChem ID: 87564419
• Update Time: 2025-11-02

Ethyl tert-butylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl tert-butylacetate
• tert-Butylacetic acid ethyl ester~Ethyl 3,3-dimethylbutyrate
• tert-Butylacetic ethyl ester
• ethyl 3,3-dimethylbutanoate
• 3,3-Dimethyl-buttersaeure-aethylester
• 3,3-dimethyl-butyric acid ethyl ester
• 3,3-Dimethylbutyric Acid Ethyl Ester
• Ethyl 3,3-Dimethylbutyrate
• ethyl butyl acetate
• ethyl tertbutylacetate
• tert-Butylacetic Acid Ethyl Ester
• LS-13516
• Butanoic acid, 3,3-dimethyl-, ethyl ester
• 6662-79-9
• Ethyltert-butylacetate
• 3,3-DIMETHYLBUTANOIC ACID ETHYL ESTER
• W67MQQ79JA
• t-C4H9CH2C(O)OCH2CH3
• UNII-W67MQQ79JA
• Ethyl 3,3-dimethylbutanoate #
• TERT-BUTYLACETIC ACID ETHYL ESTER 99+%
• NSC-949
• AKOS008947994
• CS-0199440
• NSC949
• DTXSID50201565
• EINECS 226-280-6
• 5340-78-3
• NSC 949
• B1510
• InChI=1/C8H16O2/c1-5-10-7(9)6-8(2,3)4/h5-6H2,1-4H3
• FT-0625794
• SCHEMBL798062
• NS00032751
• SY049764
• JWMNHAMYTBAUPI-UHFFFAOYSA-
• MFCD00026911
• DTXCID80124056
• DB-052331

• MDL： MFCD00026911
• Inchi： 1S/C8H16O2/c1-5-10-7(9)6-8(2,3)4/h5-6H2,1-4H3
• InChI Key： JWMNHAMYTBAUPI-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C)(C)C)=O
• BRN： 1749778

Computed Properties

• Exact Mass: 144.11500
• Monoisotopic Mass: 144.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0,86 g/cm3
• Melting Point: Not available
• Boiling Point: 145°C
• Flash Point: 34°C
• Refractive Index: 1.4035
• PSA: 26.30000
• LogP: 1.98570
• Solubility: Not determined

Ethyl tert-butylacetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 3272
• Hazard Category Code： 10
• Safety Instruction： S23-S24/25
• Safety Term：S23;S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10
• HazardClass：3
• PackingGroup：III
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl tert-butylacetate

Ethyl tert-butylacetate (CAS No. 5340-78-3): Properties, Applications, and Market Insights

Ethyl tert-butylacetate (CAS No. 5340-78-3) is a versatile ester compound widely used in industrial and research applications. Known for its unique chemical structure, this compound combines the properties of both ethyl acetate and tert-butyl groups, making it valuable in various sectors. With the increasing demand for sustainable and high-performance chemicals, ethyl tert-butylacetate has gained attention for its potential in green chemistry and advanced material synthesis.

The molecular formula of ethyl tert-butylacetate is C8H16O2, and it features a clear, colorless liquid appearance with a mild ester-like odor. Its boiling point ranges between 150-160°C, and it exhibits excellent solubility in organic solvents like ethanol and acetone. These properties make it a preferred choice for applications requiring stable and efficient solvent systems. Researchers and manufacturers often explore ethyl tert-butylacetate uses in coatings, adhesives, and specialty chemicals due to its low toxicity and favorable evaporation rate.

One of the trending topics in the chemical industry is the shift toward eco-friendly solvents. Ethyl tert-butylacetate aligns with this trend as it offers a balance between performance and environmental safety. Unlike traditional volatile organic compounds (VOCs), this ester demonstrates reduced environmental impact, making it a candidate for green solvent alternatives. Companies focusing on sustainable product development are increasingly incorporating ethyl tert-butylacetate into their formulations to meet regulatory and consumer demands.

In the pharmaceutical and agrochemical sectors, ethyl tert-butylacetate serves as an intermediate in synthesizing active ingredients. Its stability under various reaction conditions makes it suitable for producing APIs (Active Pharmaceutical Ingredients) and crop protection agents. Additionally, the compound's compatibility with other chemicals allows for flexible formulation adjustments, addressing the growing need for custom chemical solutions in these industries.

The global market for ethyl tert-butylacetate is projected to grow steadily, driven by its expanding applications in paints, coatings, and specialty chemicals. Regions like North America and Europe are leading in adoption due to stringent environmental regulations and advanced manufacturing capabilities. Meanwhile, Asia-Pacific is emerging as a key player, with rising investments in chemical research and infrastructure. Industry reports highlight the compound's role in high-performance coatings and bio-based materials as a significant growth driver.

From a research perspective, ethyl tert-butylacetate is also being investigated for its potential in energy storage and polymer science. Scientists are exploring its use as a plasticizer or additive in biodegradable polymers, contributing to the circular economy. As the demand for sustainable polymers increases, this compound could play a pivotal role in developing next-generation materials with reduced carbon footprints.

For businesses and researchers seeking reliable sources of ethyl tert-butylacetate, quality and supply chain transparency are critical factors. Reputable suppliers provide detailed technical data sheets (TDS) and certificates of analysis (CoA) to ensure compliance with industry standards. When selecting ethyl tert-butylacetate suppliers, it is essential to verify their production processes, storage conditions, and logistical capabilities to guarantee product integrity.

In conclusion, ethyl tert-butylacetate (CAS No. 5340-78-3) is a multifaceted compound with broad industrial relevance. Its applications span from coatings and adhesives to pharmaceuticals and sustainable materials, aligning with global trends toward greener chemistry. As research and innovation continue to unlock new possibilities, ethyl tert-butylacetate is poised to remain a valuable asset in the chemical industry's evolution.